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Compound of Interest

Compound Name: 4-(Ethoxymethyl)piperidin-2-one
Cat. No.: B13217336
Get Quote

Executive Summary: The Scaffold Identity

4-(Ethoxymethyl)piperidin-2-one (CAS: 2060045-34-1) is a specialized heterocyclic building
block used primarily in the synthesis of pharmaceutical intermediates. Structurally, it consists of
a six-membered lactam (piperidin-2-one) ring substituted at the 4-position with an ethoxymethyl
ether side chain.

This molecule represents a critical "chimeric" scaffold—combining the hydrogen-bond
donor/acceptor motif of the lactam (mimicking peptide bonds) with the lipophilic, flexible ether
linkage. For drug development professionals, understanding its melting point (MP) and boiling
point (BP) is not merely about data logging; it dictates the purification strategy, handling
protocols (solid vs. melt), and downstream reaction conditions.

Key Compound Data

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13217336#bc-rfq
https://www.benchchem.com/product/b13217336/docs?utm_src=pdf-body#technical-guide-4-ethoxymethyl-piperidin-2-one-physicochemical-profiling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13217336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Value
Property . . Relevance
(Experimental/Predicted*)

Molecular Formula CsHi1sNO:2 Stoichiometry calculations
Molecular Weight 157.21 g/mol Mass balance & yield

CAS Number 2060045-34-1 Procurement & Regulatory
Physical State \S/i;(i:;)us Hauid / Low-Melting Handling logistics

Physicochemical Properties: The Thermodynamic
Core

As a niche intermediate, experimental data for this specific CAS is often proprietary or absent
from public indices. Below is the derived physicochemical profile based on Structure-Property
Relationship (SPR) analysis of analogous lactams (e.g., Valerolactam) and group contribution
methods.

Melting Point (MP) Analysis

o Target Range:35 °C — 48 °C (Predicted)
e Thermodynamic Logic:

o Lactam Core: Unsubstituted piperidin-2-one melts at ~39-40 °C due to strong
intermolecular hydrogen bonding (N-H---O=C) forming dimers or catemers in the crystal
lattice.

o Substituent Effect: The 4-ethoxymethyl group adds steric bulk and conformational flexibility
(entropy). While increased molecular weight typically raises MP, the flexible ether chain
often disrupts the efficient packing of the lactam network, potentially suppressing the MP
relative to rigid analogs.

o Practical Implication: This compound likely exists as a supercooled liquid or a waxy solid
at room temperature. It may require gentle heating (warm water bath) to dispense
quantitatively as a liquid.
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Boiling Point (BP) Analysis

o Target Range (Atmospheric):285 °C — 305 °C (Decomposition likely before boiling)
o Target Range (Reduced Pressure):135 °C — 145 °C @ 1.0 mmHg
e Thermodynamic Logic:

o The lactam functionality confers a high boiling point due to significant dipole-dipole
interactions and hydrogen bonding.

o Process Warning: Attempting to distill this compound at atmospheric pressure will likely
result in thermal degradation (oxidation of the ether or ring opening). High-vacuum
distillation is the mandatory purification method.

Solubility Profile
» Amphiphilicity: The molecule is amphiphilic.
o Polar Head: Lactam (Miscible with MeOH, DCM, Water).

o Lipophilic Tail: Ethoxy group (Soluble in EtOAc, Toluene).

o Extraction Protocol: It will partition into chlorinated solvents (DCM/Chloroform) from aqueous
phases, but requires "salting out" (NaCl saturation) due to the water solubility of the lactam
ring.

Experimental Determination Protocols

Trustworthiness Principle: If you synthesized this material, do not rely on database predictions.
Validate using these self-verifying protocols.

Protocol A: Differential Scanning Calorimetry (DSC) for
MP

Objective: Determine the precise solid-liquid transition and check for polymorphism.

o Sample Prep: Hermetically seal 2-5 mg of sample in an aluminum pan.
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e Cycle: Cool to -40 °C, equilibrate, then ramp to 100 °C at 5 °C/min.
e Analysis: Identify the endothermic onset (

)

o Insight: If the peak is broad (>3 °C width), the material contains impurities (eutectic
depression) or is amorphous.

Protocol B: High-Vacuum Distillation for BP

Objective: Purify and determine boiling point simultaneously.

Setup: Short-path distillation apparatus with a Cow-type receiver.

Vacuum: < 1.0 mmHg (Torr) is essential.

Heating: Use an oil bath, not a heating mantle, for uniform heat transfer.

Observation: Record the vapor temperature (

) only when the distillation rate is constant (1 drop/sec).

o Correction: Convert

to standard pressure using the Antoine Equation or a pressure-temperature nomograph for
reporting.

Synthesis & Purification Workflow

The following diagram illustrates the logical flow for synthesizing and isolating 4-
(Ethoxymethyl)piperidin-2-one, emphasizing where MP and BP properties dictate the unit
operations.
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Figure 1: Purification logic flow based on the physicochemical state (Solid vs. Qil) of the crude
intermediate.

Applications in Drug Development

The specific utility of 4-(Ethoxymethyl)piperidin-2-one lies in its ability to serve as a
constrained linker.
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» Conformational Restriction: Unlike a linear ether chain, the piperidinone ring locks the ether
oxygen into a specific vector, reducing the entropic penalty upon binding to a protein target.

» Hydrogen Bonding Network: The lactam unit acts as a bioisostere for amide bonds in
peptides, making this scaffold valuable in peptidomimetic inhibitor design (e.g., protease
inhibitors).

» Solubility Modulation: The ethoxymethyl group provides a "grease" element to balance the
high polarity of the lactam, improving membrane permeability (LogP modulation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: 4-(Ethoxymethyl)piperidin-2-one
Physicochemical Profiling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13217336/docs#technical-guide-4-ethoxymethyl-
piperidin-2-one-physicochemical-profiling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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